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The United Nations Office on Drugs and Crime (UNODC) is supporting the development of a Results-

Based Monitoring and Evaluation (RBM&E) System for the EACC in Nairobi, Kenya [1]. The primary

objective is to create a digital system that automates performance tracking across the strategic plans of the

Ethics and Anti-Corruption Commission, the National Integrity Academy, and the Kenya Leadership and

Integrity Forum. This initiative aims to enhance data-driven decision-making, accountability, and service

delivery within a four-month period [1].

System Requirements & Quantitative Specifications

The project is structured into four primary phases, each with specific deliverables and objectives. The

following table summarizes the key quantitative and functional requirements.

Table 1: Project Phase Objectives and Deliverables [1]

Project Phase Primary Objectives Key Deliverables

I. Needs
Assessment

Review existing RBM&E policies and

frameworks; evaluate current tools and
infrastructure; map RBM&E workflows.

A comprehensive report detailing

workflow maps, infrastructure gaps,
and recommendations for suitable

database structures.

II. System Design Propose a digital end-to-end M&E

solution; build an AI-enabled database

A designed system (web/mobile)

prototype, demonstrated to and

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://www.smolecule.com/products/s526801?utm_src=pdf-interest
https://www.smolecule.com/products/s526801?utm_src=pdf-body
https://www.ungm.org/Public/Notice/283115
https://www.ungm.org/Public/Notice/283115
https://www.ungm.org/Public/Notice/283115
https://www.smolecule.com/products/s526801?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Project Phase Primary Objectives Key Deliverables

with dashboard and reporting tools;

integrate security features.

incorporating feedback from

stakeholders.

III. System
Rollout & Testing

Deploy a beta version; configure test

and production environments; execute
test cases and manage bugs.

A deployed beta system, test case

reports, and troubleshooting protocols
to ensure compliance with software

standards.

IV.
Documentation &
Training

Develop system and database

documentation; create operational
procedures and training manuals.

Complete system documentation and

trained Commission staff through
targeted mentoring sessions.

Implementation & Validation Protocols

Protocol 1: Conducting a Comprehensive Needs Assessment

Policy and Framework Review: Systematically analyze all existing RBM&E policies, strategic plans,
and legal frameworks within the EACC, National Integrity Academy, and Kenya Leadership and

Integrity Forum.
Tool and Infrastructure Audit: Conduct an inventory and technical assessment of the current

hardware, software, and data management tools used for M&E activities.
Stakeholder Workflow Mapping: Facilitate workshops and interviews with key personnel to visually

map the current M&E data flows, approval hierarchies, and reporting channels.
Synthesis and Reporting: Consolidate findings into a gap analysis report that identifies

inefficiencies, outlines best practices, and proposes a logical structure for the new database.

Protocol 2: Beta System Deployment and User Acceptance Testing (UAT)

Environment Configuration: Set up isolated development, testing, and production server

environments to mirror the planned operational conditions.
Beta Deployment: Install the beta version of the RBM&E system in the test environment and

populate it with a representative sample of historical data.
Test Case Execution: Guide a selected group of end-users through a pre-defined set of test cases

designed to validate all core system functions, from data entry to report generation.
Feedback and Iteration: Collect detailed feedback on system performance, usability, and any

encountered bugs. Use a structured protocol to manage bug fixes, retesting, and system refinement
before the final rollout.
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System Architecture & Workflow Visualization

The following diagrams, generated with Graphviz's DOT language, illustrate the proposed system

architecture and data workflow. The color palette, node text, and layout are designed per your specifications

for high clarity and visual contrast.

Diagram 1: High-Level System Architecture for the Digital RBM&E System
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Diagram 2: RBM&E System Workflow and Data Logic
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Discussion and Conclusion

The development of this digital RBM&E system represents a significant step towards modernizing the

operational capabilities of the EACC. The integration of AI-enabled databases and automated reporting

tools is designed to move the organization from manual, retrospective reporting to a proactive, data-driven

model [1]. The four-month implementation timeline underscores the need for a well-defined and agile project

plan.

Success will depend on meticulous execution of the needs assessment to ensure the system perfectly fits the

EACC's unique workflows, coupled with comprehensive training to foster user adoption. The final, deployed

system is expected to significantly enhance transparency, accountability, and the effectiveness of anti-

corruption initiatives in Kenya.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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